Cas no 1806745-57-2 (Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806745-57-2
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838322
• Update Time: 2025-05-25

Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H7F5INO3/c1-2-19-9(18)7-6(16)5(8(11)12)4(3-17-7)20-10(13,14)15/h3,8H,2H2,1H3
• InChI Key： LGUHCKQNQUPYNQ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=NC=C(C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate

Research Brief on Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806745-57-2)

Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806745-57-2) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its structural features make it a valuable scaffold for designing compounds with enhanced metabolic stability and target specificity.

Recent studies have focused on the synthetic applications and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors, which are being explored for their potential in treating cancer and inflammatory diseases. The presence of the iodine atom at the 3-position allows for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In agrochemical research, Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate has been investigated for its utility in developing next-generation pesticides. A study published in Pest Management Science demonstrated that derivatives of this compound exhibit potent insecticidal activity against resistant strains of pests, attributed to the synergistic effects of the difluoromethyl and trifluoromethoxy groups. These findings underscore its potential as a lead compound for addressing the growing challenge of pesticide resistance.

From a synthetic chemistry perspective, advancements in the preparation of this compound have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact by minimizing the use of hazardous reagents. This development is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

In conclusion, Ethyl 4-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806745-57-2) represents a promising compound with broad applications in medicinal and agrochemical research. Its unique structural attributes and versatility in chemical transformations position it as a valuable tool for drug discovery and crop protection. Future research is expected to explore its potential in additional therapeutic areas and further optimize its synthetic accessibility.